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Compound of Interest

Potassium guaiacolsulfonate
Compound Name: )
hemihydrate

Cat. No.: B1264672

In-Depth Technical Guide: Potassium
Guaiacolsulfonate Hemihydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
potassium guaiacolsulfonate hemihydrate, a widely used expectorant in pharmaceutical
formulations. This document details its molecular characteristics, synthesis, and analytical
methodologies, presenting data in a structured format for ease of reference and comparison.

Core Molecular and Physical Properties

Potassium guaiacolsulfonate hemihydrate is an aromatic sulfonic acid salt that functions as
a mucolytic agent.[1][2] It is known to thin mucus in the lungs, which helps to reduce chest
congestion by making coughs more productive.[1][3][4] The compound is typically a white to
slightly yellow crystalline powder.[5]

There are discrepancies in the reported molecular formula and weight in commercially available
sources and scientific databases. This may be due to the substance existing as a mixture of
isomers or in a dimeric form. The most commonly cited formulas and corresponding molecular

weights are summarized below.
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Table 1: Molecular and Physicochemical Data of

Potassium Guaiacolsulfonate Hemihydrate

Property Value (Monomer) Value (Dimer) References
Chemical Formula C7H7KO5S-%2H20 C14H16K201152 [5161.[21[71181I9]
Molecular Weight 242.29 g/mol 502.6 g/mol [5161.[21[71[81I9]
CAS Number 16241-25-1 78247-49-1 [6].[2][718]
White to off-white White to off-white
Appearance ) ) [5]
crystalline powder crystalline powder

Soluble in water;
» ) DMSO: 50 mg/mL
Solubility soluble in ethanol and (99.48 mM) [51.[2]
48 m
glycerol

Synthesis and Manufacturing

The synthesis of potassium guaiacolsulfonate typically involves the sulfonation of guaiacol (o-
methoxyphenol).[10] A common laboratory-scale and industrial preparation method involves the
reaction of guaiacol with a sulfonating agent, such as sulfonyl chloride, followed by a reaction
with potassium carbonate to form the potassium salt.[5] The temperature of the sulfonation
reaction is a critical parameter to control, as it influences the position of the sulfonic acid group
on the aromatic ring.[10]

Logical Workflow for Synthesis
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General Synthesis Workflow

Guaiacol (o-methoxyphenol)

Starting Materials

Sulfonating Agent (e.g., Sulfonyl Chloride)

Reaction Steps

Sulfonation Reaction

Neutralization with Potassium Carbonate

Final Rroduct

\4
Potassium Guaiacolsulfonate
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Mechanism of Expectorant Action

Drug Administration

Potassium Guaiacolsulfonate

Physiological Response

Clinical Outcome

Facilitated Mucus Expulsion

Relief of Chest Congestion
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Quality Control Testing Workflow

Sample Preparation

Potassium Guaiacolsulfonate Sample

Prepare Solutions (e.g., 1 in 10, 50 pg/mL)

Analytical Tests

A\ \

Y Y
Infrared Absorption Ultraviolet Absorption @ualitative Test for PotassiunD HPLC Assay

'Data Analysis and Verificati(%'

Compare Spectra/Results with Reference Standard

Verify Conformance to Specifications

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Potassium guaiacolsulfonate hemihydrate™ molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264672#potassium-guaiacolsulfonate-hemihydrate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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